BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Acquisition of 3-Fluorohexane: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 3-Fluorohexane

Cat. No.: B15470547

For researchers, scientists, and professionals in drug development, the acquisition of specific
chemical entities is a critical starting point for innovation. This technical guide provides an in-
depth overview of the commercial availability, potential suppliers, and procurement strategies
for 3-Fluorohexane (CAS Number: 52688-75-2), a molecule of interest in synthetic and
medicinal chemistry. Due to its limited commercial availability, this guide also details pathways
for custom synthesis and provides relevant physicochemical data and a representative
experimental protocol.

Commercial Availability and Direct Suppliers

Direct commercial availability of 3-Fluorohexane is highly limited. An initial search of chemical
supplier databases indicates that it is not a widely stocked compound. The following table
summarizes the identified potential supplier. Researchers are advised to contact the supplier
directly to inquire about availability, purity, lead times, and pricing, as this information is not
readily available in public catalogs.
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. Contact
Supplier . Country Notes
Information
Listed as a supplier in
chemical databases.
) ] Direct inquiry is
Narchem Corporation --INVALID-LINK-- United States

necessary to confirm
stock and product

specifications.

Physicochemical Properties of 3-Fluorohexane

Understanding the physical and chemical properties of 3-Fluorohexane is essential for its
application in research and development. The following table compiles key data for this

compound.

Property Value Source
Molecular Formula CeHisF PubChem[1]
Molecular Weight 104.17 g/mol PubChem[1]
CAS Number 52688-75-2 PubChem[1]
Boiling Point 87.88°C (estimated) ChemicalBook
Melting Point -104°C ChemicalBook
Density 0.8125 (estimated) ChemicalBook
Refractive Index 1.3689 ChemicalBook

Procurement Workflow for 3-Fluorohexane

Given the scarcity of off-the-shelf 3-Fluorohexane, a strategic approach to procurement is
necessary. The following diagram outlines a logical workflow for researchers seeking to obtain
this compound, from initial supplier checks to custom synthesis projects.
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Caption: A workflow diagram illustrating the decision-making process for obtaining 3-
Fluorohexane.

Custom Synthesis: A Viable Alternative

For many research applications requiring 3-Fluorohexane, custom synthesis will be the most
practical or only option. This involves contracting a specialized chemical synthesis company,
often a Contract Research Organization (CRO), to prepare the compound on a fee-for-service
basis.

Key Steps in Custom Synthesis:

« |dentify and Vet CROs: Seek out companies with expertise in fluorination chemistry and
small molecule synthesis.

» Request Quotations: Provide the CAS number, desired quantity, required purity, and any
necessary analytical data (e.g., NMR, LC-MS).

e Technical Evaluation: The CRO will propose a synthetic route and provide a quote based on
the complexity, number of steps, and cost of starting materials.

e Project Initiation: Upon agreement, the CRO will commence the synthesis project.

¢ Reporting and Delivery: Reputable CROs provide regular progress updates and deliver the
final compound with a comprehensive Certificate of Analysis.

Companies Offering Custom Organic Synthesis Services:

Moravek, Inc.[2]

Enamine[3]

Charles River Laboratories[4]

Life Chemicals[5]

BioActs[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15470547?utm_src=pdf-body
https://www.benchchem.com/product/b15470547?utm_src=pdf-body
https://www.benchchem.com/product/b15470547?utm_src=pdf-body
https://www.moravek.com/chemistry/
https://enamine.net/services/custom-synthesis
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/DS-PS-integrated-and-fee-for-service-synthetic-chemistry-services.pdf
https://lifechemicals.com/contract-research/custom-synthesis/
https://www.bioacts.com/service/service_02.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Otava Chemicals[7]

Experimental Protocol: Synthesis of Alkyl Fluorides
from Secondary Alcohols

While a specific, published protocol for the synthesis of 3-Fluorohexane is not readily
available, a common and effective method for converting secondary alcohols to alkyl fluorides
is through the use of diethylaminosulfur trifluoride (DAST). The following is a general procedure
adapted from established methodologies for this type of transformation.[8][9][10] The likely
precursor for the synthesis of 3-Fluorohexane would be 3-hexanol.

Reaction:

¢ Reactants: 3-Hexanol, Diethylaminosulfur Trifluoride (DAST)
e Solvent: Dichloromethane (DCM)

e Product: 3-Fluorohexane

Procedure:

A solution of 3-hexanol (1.0 equivalent) in anhydrous dichloromethane (approx. 20 volumes)
is prepared in a dry flask under an inert atmosphere (e.g., nitrogen or argon).

e The solution is cooled to -78°C using a dry ice/acetone bath.

o Diethylaminosulfur trifluoride (DAST) (1.2 equivalents) is added dropwise to the cooled
solution with stirring.[8]

 After the addition is complete, the reaction mixture is allowed to slowly warm to room
temperature and stirred for approximately 2 hours.[8]

e The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

» Upon completion, the reaction is carefully quenched by the slow addition of a saturated
agueous solution of sodium bicarbonate (NaHCOs).
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e The mixture is transferred to a separatory funnel, and the organic layer is collected. The
agueous layer is extracted twice more with dichloromethane.

» The combined organic layers are washed sequentially with water and brine, then dried over
anhydrous sodium sulfate.[8]

e The drying agent is removed by filtration, and the solvent is evaporated under reduced
pressure.

e The resulting crude product is purified by column chromatography on silica gel to yield pure
3-Fluorohexane.

Safety Considerations:

o DAST is a moisture-sensitive and thermally unstable reagent that can react violently with
water.[10] It should be handled with extreme caution in a well-ventilated fume hood by
trained personnel.

e The reaction should be conducted under an inert atmosphere to prevent moisture from
entering the reaction vessel.

o Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and
gloves, is mandatory.

This technical guide provides a comprehensive overview for researchers and drug
development professionals on the acquisition of 3-Fluorohexane. While direct purchase
options are limited, custom synthesis offers a reliable pathway to obtain this compound for
research and development purposes. The provided physicochemical data and representative
experimental protocol should serve as a valuable resource for planning and executing studies
involving 3-Fluorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorohexane
https://www.moravek.com/chemistry/
https://enamine.net/services/custom-synthesis
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/DS-PS-integrated-and-fee-for-service-synthetic-chemistry-services.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resource-files/DS-PS-integrated-and-fee-for-service-synthetic-chemistry-services.pdf
https://lifechemicals.com/contract-research/custom-synthesis/
https://www.bioacts.com/service/service_02.php
https://www.otavachemicals.com/services/custom-synthesis
https://organic-synthesis.com/alcohol-to-fluoro-carbonyl-to-difluoro-using-dast/
https://commonorganicchemistry.com/Common_Reagents/Diethylaminosulfur_Trifluoride/Diethylaminosulfur_Trifluoride.htm
https://en.wikipedia.org/wiki/Fluorination_with_aminosulfuranes
https://www.benchchem.com/product/b15470547#commercial-availability-and-suppliers-of-3-fluorohexane
https://www.benchchem.com/product/b15470547#commercial-availability-and-suppliers-of-3-fluorohexane
https://www.benchchem.com/product/b15470547#commercial-availability-and-suppliers-of-3-fluorohexane
https://www.benchchem.com/product/b15470547#commercial-availability-and-suppliers-of-3-fluorohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15470547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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